Cas no 118599-68-1 (2-(2-hydroxyethoxy)acetonitrile)

2-(2-hydroxyethoxy)acetonitrile structure
118599-68-1 structure
Product Name:2-(2-hydroxyethoxy)acetonitrile
CAS No:118599-68-1
MF:C4H7NO2
MW:101.103881120682
CID:5882740
PubChem ID:13055556
Update Time:2024-03-01

2-(2-hydroxyethoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, 2-(2-hydroxyethoxy)-
    • 2-(2-hydroxyethoxy)acetonitrile
    • EN300-1234406
    • 118599-68-1
    • SCHEMBL437817
    • AKOS000220904
    • Inchi: 1S/C4H7NO2/c5-1-3-7-4-2-6/h6H,2-4H2
    • InChI Key: DZCVUZSTUMKTHN-UHFFFAOYSA-N
    • SMILES: C(#N)COCCO

Computed Properties

  • Exact Mass: 101.047678466g/mol
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 73
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Melting Point: 94-96 °C
  • Boiling Point: 247.7±20.0 °C(Predicted)
  • pka: 14.14±0.10(Predicted)

2-(2-hydroxyethoxy)acetonitrile Pricemore >>

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